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Compound of Interest

2-Chloro-5-nitropyridine-4-
Compound Name:

carbaldehyde
CAS No.: 946136-72-7
Cat. No.: B1462967

Get Quote

Executive Summary

2-Chloro-5-nitropyridine-4-carbaldehyde (CAS: 946136-72-7) is a critical heterocyclic
building block utilized in the development of kinase inhibitors and other bioactive small
molecules.[1] Its structural core features a highly functionalizable pyridine ring with three
distinct reactive handles: an electrophilic aldehyde at C4, a nucleophilic displacement-
susceptible chloride at C2, and a reducible nitro group at C5.

This guide details the Enamine-Oxidative Cleavage Route, widely regarded as the "Gold
Standard" for synthesizing electron-deficient pyridine aldehydes. Unlike direct oxidation
methods (e.g., SeO:z), which often suffer from over-oxidation or poor selectivity on nitro-
substituted rings, this two-step protocol utilizes the inherent acidity of the C4-methyl group to
ensure high regioselectivity and yield.

Key Compound Data
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Property Specification

IUPAC Name 2-Chloro-5-nitropyridine-4-carbaldehyde
CAS Number 946136-72-7

Molecular Formula CeH3CIN20s3

Molecular Weight 186.55 g/mol

2-Chloro-4-methyl-5-nitropyridine (CAS: 23056-
33-9)

Precursor

Retrosynthetic Analysis

The synthesis relies on the "Batcho-Leimgruber" indole synthesis logic, exploiting the acidity of
the methyl protons ortho to the electron-withdrawing nitro group.

o Target Disconnection: The C4-aldehyde is traced back to a C4-methyl group.

o Activation: The C4-methyl protons in 2-chloro-4-methyl-5-nitropyridine are significantly
acidified by the combined electron-withdrawing effects of the C5-nitro group and the pyridine
nitrogen.

o Functionalization: Condensation with N,N-Dimethylformamide dimethyl acetal (DMF-DMA)
converts the methyl group into an electron-rich enamine.

o Cleavage: Oxidative cleavage of the enamine alkene yields the target aldehyde.
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Figure 1: Retrosynthetic logic flow from target to commercial precursor.

Detailed Synthesis Protocol
Step 1: Enamine Formation

Reaction: Condensation of 2-chloro-4-methyl-5-nitropyridine with DMF-DMA. Mechanism: The
base-catalyzed condensation (often autocatalytic or promoted by the basicity of DMF-DMA)

forms a trans-enamine.

e Reagents:
o 2-Chloro-4-methyl-5-nitropyridine (1.0 equiv)
o N,N-Dimethylformamide dimethyl acetal (DMF-DMA) (1.5 — 2.0 equiv)
o Solvent: Anhydrous DMF (dimethylformamide) or neat.

e Procedure:
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o Charge a reaction vessel with 2-chloro-4-methyl-5-nitropyridine (e.g., 10.0 g, 58 mmol)
under an inert atmosphere (N2).

o Add DMF-DMA (13.8 g, 116 mmol). If solubility is an issue, add minimal anhydrous DMF
(20-30 mL).

o Heat the mixture to 80—-90°C for 4—6 hours.

» Checkpoint: Monitor by TLC or LC-MS. The starting material (methyl pyridine) should
disappear, and a highly colored (often deep red/purple) enamine spot should appear.

o Concentrate the reaction mixture under reduced pressure to remove excess DMF-DMA
and methanol byproduct.

o Work-up: The residue is typically a solid or thick oil. It can often be used directly in the next
step. If purification is needed, triturated with diethyl ether or hexanes to remove non-polar
impurities.

 Yield Expectation: 85-95% (Crude enamine).

Step 2: Oxidative Cleavage to Aldehyde

Reaction: Cleavage of the enamine double bond using Sodium Periodate (NalO4). Mechanism:
The periodate oxidizes the electron-rich enamine double bond, cleaving it to generate the
formyl group and releasing dimethylformamide.

e Reagents:
o Enamine Intermediate (from Step 1)
o Sodium Periodate (NalOa4) (2.0 — 3.0 equiv)
o Solvent: THF/Water (1:1 mixture)

e Procedure:

o Dissolve the crude enamine residue in THF (100 mL).
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o Prepare a solution of NalOs (24.8 g, 116 mmol) in Water (100 mL).

o Add the NalOas solution dropwise to the enamine solution at 0°C to controlled room
temperature (20-25°C).

= Note: The reaction is exothermic. Maintain temperature <30°C to prevent decomposition
of the nitro group or hydrolysis of the chloride.

o Stir vigorously for 2—4 hours.

» Checkpoint: The deep red color of the enamine should fade to a lighter yellow/orange
as the aldehyde forms.

o Work-up:
» Filter off the precipitated inorganic salts (NalOs).
» Extract the filtrate with Ethyl Acetate (3 x 100 mL).
» Wash combined organics with brine, dry over Na=SO4, and concentrate.[2]

o Purification: Flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient,
typically 10-30% EtOAC).

 Yield Expectation: 60—75% (over two steps).

Alternative Pathway: Selenium Dioxide Oxidation

For laboratories lacking DMF-DMA or requiring a single-step protocol, SeO2z oxidation is a
viable, albeit lower-yielding, alternative.

e Reagents: SeO2 (1.2 equiv), Dioxane/Water (20:1).
o Conditions: Reflux (100°C) for 12—24 hours.

o Drawbacks: Hard to remove Se byproducts; risk of over-oxidation to carboxylic acid; lower
selectivity.

» Recommendation: Use only if the Enamine route fails or reagents are unavailable.
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Process Visualization (Graphviz)
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Step 2: Oxidative Cleavage
(Nalo4, THF/H20)
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S

Product:
2-Chloro-5-nitropyridine-4-carbaldehyde
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Figure 2: Step-by-step workflow for the synthesis of 2-Chloro-5-nitropyridine-4-

carbaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Synthesis Pathway for 2-Chloro-5-nitropyridine-4-
carbaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1462967/docs#synthesis-pathway-for-2-chloro-5-
nitropyridine-4-carbaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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